Cas no 2172174-95-5 (ethyl 4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylate)

• Product Name: ethyl 4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylate
• CAS No: 2172174-95-5
• MF: C₁₄H₁₈ClNO₃
• MW: 283.750623226166
• CID: 5895776
• PubChem ID: 165526466
• Update Time: 2025-10-28

ethyl 4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylate
• EN300-1454044
• 2172174-95-5

• Inchi： 1S/C14H18ClNO3/c1-3-19-14(17)11-8-16-7-10(11)9-4-5-12(15)13(6-9)18-2/h4-6,10-11,16H,3,7-8H2,1-2H3
• InChI Key： UUVAEUACZVJXPS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C1CNCC1C(=O)OCC

Computed Properties

• Exact Mass: 283.0975211g/mol
• Monoisotopic Mass: 283.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.6Ų

Additional information on ethyl 4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylate

Recent Advances in the Study of Ethyl 4-(4-Chloro-3-Methoxyphenyl)Pyrrolidine-3-Carboxylate (CAS: 2172174-95-5)

Ethyl 4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylate (CAS: 2172174-95-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting neurological disorders and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The compound's unique pyrrolidine carboxylate structure, combined with the chloro-methoxyphenyl moiety, has been shown to exhibit promising interactions with various biological targets. Recent research has explored its role as a modulator of gamma-aminobutyric acid (GABA) receptors, which are critical in the regulation of neuronal excitability. Studies have demonstrated that derivatives of ethyl 4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylate can enhance GABAergic transmission, suggesting potential applications in the treatment of anxiety, epilepsy, and other CNS disorders.

In addition to its neurological applications, this compound has also been investigated for its anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry reported that ethyl 4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylate derivatives exhibit significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings open new avenues for the development of anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

The synthesis of ethyl 4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylate has been optimized in recent years, with several research groups reporting improved yields and purity. A notable advancement is the use of asymmetric catalysis to produce enantiomerically pure forms of the compound, which is crucial for its pharmacological activity. These synthetic improvements have facilitated more detailed structure-activity relationship (SAR) studies, enabling researchers to fine-tune the compound's properties for specific therapeutic applications.

Looking ahead, the potential of ethyl 4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylate in drug discovery appears promising. Ongoing research is focusing on its application in combination therapies and as a scaffold for the development of multifunctional drugs. Furthermore, computational modeling and high-throughput screening are being employed to identify new derivatives with enhanced biological activity and reduced toxicity. As these studies progress, ethyl 4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylate is expected to play an increasingly important role in the development of next-generation therapeutics.